Cas no 54396-24-6 (Ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate)

• Product Name: Ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate
• CAS No: 54396-24-6
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 1093359
• PubChem ID: 12196715
• Update Time: 2025-04-24

Ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate
• ethyl 6-methyl-2-oxochromene-3-carboxylate
• SCHEMBL11486663
• DTXSID00479999
• Ethyl 6-methyl-2-oxo-2H-1-benzopyran-3-carboxylate
• 3-ethoxycarbonyl-6-methylcoumarin
• Ethyl6-methyl-2-oxo-2H-chromene-3-carboxylate
• 54396-24-6

• Inchi： 1S/C13H12O4/c1-3-16-12(14)10-7-9-6-8(2)4-5-11(9)17-13(10)15/h4-7H,3H2,1-2H3
• InChI Key： KSWKCZHIAJEFGQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=CC2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 232.07356
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on Ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate

Ethyl 6-Methyl-2-Oxo-2H-Chromene-3-Carboxylate: A Comprehensive Overview

Ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate, with the CAS number 54396-24-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the chromene family, which is known for its aromatic heterocyclic structure. The molecule consists of a chromenone skeleton with an ethyl ester group at the 3-position and a methyl group at the 6-position. Its structure is characterized by a conjugated system, which contributes to its unique electronic properties and reactivity.

The synthesis of ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate involves several steps, including the preparation of intermediates such as substituted chromenones and subsequent esterification reactions. Recent studies have explored novel synthetic pathways to improve the efficiency and scalability of this process. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the chromenone core, reducing reaction times significantly while maintaining high yields.

One of the most promising applications of ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate lies in its potential as a precursor for bioactive compounds. The compound has been investigated for its ability to undergo various transformations, such as ring-opening reactions and nucleophilic substitutions, which can lead to derivatives with enhanced pharmacological properties. Recent findings suggest that certain derivatives exhibit potent anti-inflammatory and antioxidant activities, making them candidates for drug development.

In addition to its role in drug discovery, ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate has shown promise in materials science. The compound's ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for organic transformations. For example, studies have demonstrated that metal complexes derived from this compound can efficiently catalyze cross-coupling reactions, which are critical in the synthesis of complex organic molecules.

The structural versatility of ethyl 6-methyl-2-oxo-2H-chromene-3-carboxylate also makes it an attractive candidate for use in sensors and optoelectronic devices. Its conjugated system enables strong fluorescence emission, which can be exploited for sensing applications. Recent research has focused on modifying the compound's structure to enhance its sensitivity and selectivity towards specific analytes, such as heavy metal ions or volatile organic compounds.

From a sustainability perspective, there is growing interest in developing eco-friendly methods for synthesizing ethyl 6-methyl-2-oxyo-xochromenone derivatives. Researchers have explored the use of renewable feedstocks and green solvents to minimize environmental impact while maintaining high product quality. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, ethyl 6-methyl-xochromenone carboxylic acid ester represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and reactivity make it an invaluable tool for advancing research in pharmacology, materials science, and environmental chemistry. As new discoveries continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.